Cas no 124341-73-7 (2-(4-Methylthiazol-2-yl)propan-2-ol)

• Product Name: 2-(4-Methylthiazol-2-yl)propan-2-ol
• CAS No: 124341-73-7
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 2084404
• PubChem ID: 66602564
• Update Time: 2025-11-01

2-(4-Methylthiazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• a,a,4-trimethyl-2-Thiazolemethanol
• DB-216451
• WS-02084
• 2-(4-Methylthiazol-2-yl)propan-2-ol
• W13140
• 124341-73-7
• MFCD26679931
• -2(4-methylthiazol-2-yl)propan-2-ol
• GMCDPTLIQCOSBT-UHFFFAOYSA-N
• ZEA34173
• SCHEMBL127885
• 2-(4-methyl-1,3-thiazol-2-yl)propan-2-ol

• Inchi： 1S/C7H11NOS/c1-5-4-10-6(8-5)7(2,3)9/h4,9H,1-3H3
• InChI Key： GMCDPTLIQCOSBT-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(C)(C)O

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(4-Methylthiazol-2-yl)propan-2-ol

Comprehensive Overview of 2-(4-Methylthiazol-2-yl)propan-2-ol (CAS No. 124341-73-7): Properties, Applications, and Industry Insights

2-(4-Methylthiazol-2-yl)propan-2-ol (CAS No. 124341-73-7) is a specialized organic compound featuring a thiazole ring substituted with a methyl group and a tertiary alcohol moiety. This structural configuration grants it unique physicochemical properties, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound's molecular formula C₇H₁₁NOS and molecular weight of 157.23 g/mol underscore its relevance in synthetic chemistry. Recent studies highlight its role as a building block for bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic candidates.

In the context of green chemistry trends, researchers are increasingly exploring sustainable synthesis routes for 2-(4-Methylthiazol-2-yl)propan-2-ol. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficient preparation via catalytic cyclization, reducing solvent waste by 40%. Such advancements address the pharmaceutical industry's focus on eco-friendly processes, a topic frequently searched in academic and industrial forums. The compound's solubility profile (moderate in polar solvents like ethanol and DMSO) further enhances its utility in high-throughput screening applications, a key area in drug discovery pipelines.

The thiazole core of 2-(4-Methylthiazol-2-yl)propan-2-ol has garnered attention in crop protection research, coinciding with rising global searches for "next-gen agrochemical intermediates." Its derivatives exhibit promising plant growth regulation activity, as noted in a 2024 ACS Agricultural Science & Technology report. This aligns with the UN's Sustainable Development Goals (SDGs) targeting food security, making the compound a subject of cross-disciplinary interest. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed for its characterization, ensuring batch-to-batch consistency—a critical factor for GMP compliance in commercial production.

From a commercial perspective, 2-(4-Methylthiazol-2-yl)propan-2-ol is listed on major chemical sourcing platforms with purity grades ranging from 95% to 99%. Market intelligence indicates a 12% annual growth in demand (2022–2025) for such heterocyclic compounds, driven by their versatility in material science applications. Notably, its incorporation into liquid crystal formulations for display technologies has been patented, reflecting the compound's expanding role beyond traditional chemistry sectors. Storage recommendations typically suggest inert atmospheres at 2–8°C to maintain stability, a detail frequently queried by laboratory personnel in chemical handling forums.

Emerging applications in bioconjugation chemistry have positioned 124341-73-7 as a candidate for probe molecule development. Recent PubMed-indexed studies describe its use in creating fluorescent tags for cellular imaging, a technique gaining traction in precision medicine research. This correlates with increased search volumes for "small molecule imaging agents" across scientific databases. Regulatory databases classify the compound as non-hazardous under standard handling conditions, though proper PPE (gloves, goggles) is advised during manipulation—a safety consideration emphasized in COSHH guidelines and often searched by new researchers.

Future research directions for 2-(4-Methylthiazol-2-yl)propan-2-ol may explore its electrochemical properties for energy storage applications, given the thiazole ring's electron-rich nature. Computational chemistry models predict potential in organic semiconductor development, a hot topic in renewable energy circles. As synthetic methodologies evolve, particularly in flow chemistry systems, production scalability could improve—addressing a common industry pain point highlighted in chemical engineering publications. These multifaceted applications ensure sustained academic and industrial interest in this structurally intriguing molecule.